![molecular formula C14H20N2O4 B6202943 2-tert-butyl 7-methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,7-dicarboxylate CAS No. 2112449-88-2](/img/no-structure.png)
2-tert-butyl 7-methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,7-dicarboxylate
Overview
Description
2-tert-Butyl 7-methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,7-dicarboxylate, or 2-TBM-PPD for short, is a heterocyclic compound composed of a pyrrolopyrazine core, two tert-butyl substituents, and a methyl substituent. It is a member of the pyrrolopyrazine family of compounds, which has been the subject of numerous scientific studies due to its interesting biological properties. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral effects. In addition, it has been shown to have potential applications in drug delivery systems and as a therapeutic agent.
Scientific Research Applications
2-TBM-PPD has been the subject of numerous scientific studies due to its interesting biological properties. In particular, it has been studied for its potential applications in drug delivery systems and as a therapeutic agent. In addition, its anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral effects have been studied in detail. Studies have also been conducted to examine its effects on the biochemical and physiological processes of living organisms.
Mechanism of Action
The mechanism of action of 2-TBM-PPD is not fully understood. However, it is believed that its anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral effects are due to its ability to interact with various proteins and enzymes. In particular, it is thought to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. Additionally, it is believed to interact with various other enzymes and proteins involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
2-TBM-PPD has been found to have a variety of biochemical and physiological effects. In particular, it has been found to have anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral effects. Additionally, it has been found to inhibit the growth of certain cancer cell lines, as well as to reduce the levels of certain pro-inflammatory molecules in the body. Furthermore, it has been shown to reduce the levels of certain enzymes involved in the regulation of cell growth and proliferation, as well as to reduce the levels of certain hormones involved in the regulation of metabolism.
Advantages and Limitations for Lab Experiments
The advantages of using 2-TBM-PPD for laboratory experiments include its availability, its low cost, and its ability to interact with various proteins and enzymes. Additionally, it has been found to be relatively safe and non-toxic when used in laboratory experiments. However, there are some limitations to using 2-TBM-PPD in laboratory experiments. For instance, it has been found to have a relatively short shelf life, and it can be difficult to synthesize and purify. Additionally, it can be difficult to accurately measure and quantify its effects due to its complex structure.
Future Directions
The potential applications of 2-TBM-PPD are numerous and varied. One potential future direction is to further explore its potential as an anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral agent. Additionally, further research could be conducted to explore its potential applications in drug delivery systems and as a therapeutic agent. Additionally, further research could be conducted to explore its effects on the biochemical and physiological processes of living organisms. Furthermore, research could be conducted to explore its potential as an inhibitor of certain enzymes involved in the regulation of cell growth and proliferation, as well as to explore its potential as an inhibitor of certain hormones involved in the regulation of metabolism. Finally, research could be conducted to explore its potential as an antioxidant and free radical scavenger.
Synthesis Methods
2-TBM-PPD can be synthesized via a variety of methods. The most common method is the reaction of 2-tert-butyl-7-methyl-1H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid with 2-amino-5-methylbenzene-sulfonamide in the presence of sodium hydroxide. This reaction results in the formation of 2-TBM-PPD, which can then be isolated and purified via recrystallization. Other synthesis methods include the reaction of 2-tert-butyl-7-methyl-1H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid with thiourea and the reaction of 2-tert-butyl-7-methyl-1H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid with 2-amino-5-nitrobenzene-sulfonamide.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-tert-butyl 7-methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,7-dicarboxylate' involves the reaction of tert-butyl 2,7-dicarboxy pyrrolo[1,2-a]pyrazine-1,4-dicarboxylate with methyl magnesium bromide followed by acid hydrolysis to obtain the desired product.", "Starting Materials": [ "tert-butyl 2,7-dicarboxy pyrrolo[1,2-a]pyrazine-1,4-dicarboxylate", "methyl magnesium bromide" ], "Reaction": [ "Step 1: Add methyl magnesium bromide to tert-butyl 2,7-dicarboxy pyrrolo[1,2-a]pyrazine-1,4-dicarboxylate in anhydrous ether at low temperature and stir for several hours to obtain the corresponding Grignard reagent.", "Step 2: Quench the reaction mixture with dilute acid to obtain the intermediate tert-butyl 2-methyl 7-(1-methyl pyrrol-2-yl) pyrrolo[1,2-a]pyrazine-1,4-dicarboxylate.", "Step 3: Hydrolyze the intermediate with aqueous acid to obtain the final product 2-tert-butyl 7-methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,7-dicarboxylate." ] } | |
| 2112449-88-2 | |
Molecular Formula |
C14H20N2O4 |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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